Cas no 898755-04-9 ( )
structure
Product Name:
CAS No:898755-04-9
MF:C18H17F3O
MW:306.322195768356
CID:993955
PubChem ID:24726408
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,6-dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
- 3-(2,6-DIMETHYLPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
- 3-(2,6-Dimethylphenyl)-2'-trifluoromethyl-propiophenone
- 898755-04-9
- MFCD03843795
- AKOS016022254
- DTXSID40644801
- 3-(2,6-Dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]-1-propanone
-
-
- MDL： MFCD03843795
- Inchi： 1S/C18H17F3O/c1-12-6-5-7-13(2)14(12)10-11-17(22)15-8-3-4-9-16(15)18(19,20)21/h3-9H,10-11H2,1-2H3
- InChI Key： BNMIBZVCOSSAHR-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(CCC1C(C)=CC=CC=1C)=O)(F)F
Computed Properties
- Exact Mass: 306.12300
- Monoisotopic Mass: 306.12314965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.159
- Boiling Point: 402.6°C at 760 mmHg
- Flash Point: 227.7°C
- Refractive Index: 1.517
- PSA: 17.07000
- LogP: 5.13770
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206550-1g |
3-(2,6-dimethylphenyl)-2'-trifluoromethylpropiophenone |
898755-04-9 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206550-2g |
3-(2,6-dimethylphenyl)-2'-trifluoromethylpropiophenone |
898755-04-9 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206550-5g |
3-(2,6-dimethylphenyl)-2'-trifluoromethylpropiophenone |
898755-04-9 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92208-1g |
3-(2,6-Dimethylphenyl)-2'-trifluoromethylpropiophenone |
898755-04-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92208-2g |
3-(2,6-Dimethylphenyl)-2'-trifluoromethylpropiophenone |
898755-04-9 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92208-5g |
3-(2,6-Dimethylphenyl)-2'-trifluoromethylpropiophenone |
898755-04-9 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658986-1g |
3-(2,6-Dimethylphenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one |
898755-04-9 | 98% | 1g |
￥6697.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658986-2g |
3-(2,6-Dimethylphenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one |
898755-04-9 | 98% | 2g |
￥12548.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658986-5g |
3-(2,6-Dimethylphenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one |
898755-04-9 | 98% | 5g |
￥27018.00 | 2024-04-26 |
Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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